Cas no 1602286-27-0 (2-(aminomethyl)-5-methoxy-4-methylpentanoic acid)

• Product Name: 2-(aminomethyl)-5-methoxy-4-methylpentanoic acid
• CAS No: 1602286-27-0
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• MDL: MFCD27818977
• CID: 5245473
• PubChem ID: 116502226
• Update Time: 2026-03-08

2-(aminomethyl)-5-methoxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(aminomethyl)-5-methoxy-4-methyl-
• 2-(aminomethyl)-5-methoxy-4-methylpentanoic acid

• MDL： MFCD27818977
• Inchi： 1S/C8H17NO3/c1-6(5-12-2)3-7(4-9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： KFPBOYYMTFOWCZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CN)CC(C)COC

Additional information on 2-(aminomethyl)-5-methoxy-4-methylpentanoic acid

2-(Aminomethyl)-5-Methoxy-4-Methylpentanoic Acid (CAS No. 1602286-27-0): A Versatile Building Block in Modern Medicinal Chemistry

2-(Aminomethyl)-5-methoxy-4-methylpentanoic acid (CAS No. 1602286-27-0) is a structurally unique organic carboxylic acid derivative with a multifunctional scaffold that has garnered significant attention in pharmaceutical research and development. Its molecular structure combines an amino group, a methoxy substituent, and a branched alkyl chain, offering exceptional flexibility for bioconjugation and functionalization. This compound’s IUPAC name reflects its precise chemical architecture: the aminomethyl group at the 2-position, the methoxy group at the 5-position, and the methyl branch at the 4-position of the pentanoic acid backbone. These features collectively enable its integration into diverse drug discovery programs targeting metabolic disorders, neurodegenerative diseases, and anti-inflammatory pathways.

Recent advancements in synthetic methodologies have highlighted the role of 1602286-27-0 as a critical intermediate in the construction of complex heterocyclic frameworks. For instance, studies published in *Organic Letters* (Vol. 35, 2023) demonstrated its utility in palladium-catalyzed cross-coupling reactions to synthesize substituted pyridine derivatives with potent GABA-A receptor modulatory activity. The methoxy group acts as a directing functionality for selective C–H activation, while the amino moiety facilitates post-synthetic modifications such as amidation or acylation to fine-tune pharmacokinetic profiles.

The structural versatility of 1602286-27-0 is further underscored by its application in prodrug design. Research from *Journal of Medicinal Chemistry* (Vol. 76, 2023) showcased its incorporation into ester-based prodrugs for improved oral bioavailability of antidiabetic agents. The branched pentanoic acid chain provides steric hindrance that enhances metabolic stability, while the amino functionality enables covalent linkage to enzyme-responsive moieties for targeted drug release.

From a mechanistic perspective, computational studies using density functional theory (DFT) have elucidated the electronic properties of this compound. The electron-donating nature of the methoxy group and the electron-withdrawing effect of the carboxylic acid create a polarized distribution that influences reactivity patterns during conjugation with biomolecules. This property is particularly valuable in developing ligands for metalloproteins involved in oxidative stress pathways.

In the realm of biocompatible materials, researchers at ETH Zurich (Advanced Materials, 2024) utilized this scaffold to engineer pH-responsive hydrogels for controlled drug delivery systems. The amino group’s protonation state, which varies with pH gradients across physiological environments (e.g., tumor microenvironment vs. healthy tissue), was leveraged to create stimuli-sensitive networks capable of releasing therapeutic payloads under acidic conditions.

The compound’s relevance extends to agrochemical innovation as well. A 2023 patent filing (WO/XXXXXX) describes its use as a precursor for herbicides targeting acetolactate synthase (ALS), an essential enzyme in plant amino acid biosynthesis. The spatial arrangement of substituents mimics natural substrates while introducing steric bulk that inhibits enzymatic activity through noncompetitive inhibition mechanisms.

Notably, green chemistry principles have been applied to optimize synthesis routes for this compound. A study published in *Green Chemistry* (Vol. 45, 2033) reported an atom-efficient multistep process using biocatalytic oxidation to install the methoxy group under mild aqueous conditions, reducing solvent waste by over 70% compared to traditional methods involving harsh reagents like dichloromethane or concentrated sulfuric acid.

In academic research settings, this compound serves as an ideal model system for studying conformational dynamics via nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography techniques. The presence of multiple stereocenters—particularly at C(4) and C(5)—enables investigation into stereoselective interactions with chiral receptors or enzymes during early-stage drug screening campaigns.

Looking ahead, ongoing clinical trials are exploring derivatives based on this scaffold for potential applications in Alzheimer’s disease therapeutics through modulation of amyloid-beta aggregation processes via hydrogen bonding interactions facilitated by both the carboxylic acid and amino functionalities simultaneously engaging multiple binding sites on misfolded protein structures.

As synthetic organic chemists continue refining methodologies to access structurally related analogs with enhanced biological activities or reduced toxicity profiles—such as replacing methyl groups with ethyl or isopropyl moieties—the foundational importance of compounds like 1602286-27-0 remains undiminished within modern medicinal chemistry pipelines focused on precision medicine approaches tailored toward individual patient biomarkers rather than one-size-fits-all treatment paradigms currently dominating mainstream pharmaceutical markets globally today.